4-Bromo-5-chloro-2-methylbenzoic acid

• IUPAC Name: 4-bromo-5-chloro-2-methylbenzoic acid
• InChI: InChI=1S/C8H6BrClO2/c1-4-2-6(9)7(10)3-5(4)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key: XNDXBQQSBUUNEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C(=O)O)Cl)Br
• Molecular Formula: C8H6BrClO2
• Molecular Weight: 249.49 g/mol
• CAS RN: 1349716-38-6

Description

4-Bromo-5-chloro-2-methylbenzoic acid, also known as BCMBA, is an important chemical compound with a wide range of applications in the fields of science, industry and medicine. BCMBA is a derivative of benzoic acid, an organic compound with a carboxylic acid group attached to an aromatic ring. BCMBA is used in a variety of ways, including in the synthesis of compounds, in scientific research applications, and in biochemical and physiological studies.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Routes and Derivatives : Studies have explored the synthesis of various benzoic acid derivatives, including compounds structurally similar to 4-Bromo-5-chloro-2-methylbenzoic acid. For instance, the synthesis of 4-hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid and 5-bromo-4-hydroxy-2,3-dimethoxy-6-methylbenzoic acid, aromatic constituents of calichemicin antibiotics, was achieved on a preparative scale without chromatographic separation (Laak & Scharf, 1989).

• Intermediates in Pharmaceutical Synthesis : Some benzoic acid derivatives, like 2-bromo-3-methylbenzoic acid, have been used as intermediates in pharmaceutical synthesis. This demonstrates the potential role of similar compounds, such as 4-Bromo-5-chloro-2-methylbenzoic acid, in drug development (Bunnett & Rauhut, 2003).

• Photocatalytic Studies : The photocatalytic degradation of compounds similar to 4-Bromo-5-chloro-2-methylbenzoic acid, such as 4-methylbenzoic acid, has been investigated. This could indicate the potential use of 4-Bromo-5-chloro-2-methylbenzoic acid in environmental remediation and photocatalysis (Khodami & Nezamzadeh-Ejhieh, 2015).

Molecular and Structural Analysis

• Crystallographic and Molecular Studies : Benzoic acid derivatives have been the subject of crystallographic studies. For example, the crystal structures of various substituted benzoic acids were determined using X-ray powder diffraction, which can provide insights into the structural and electronic properties of 4-Bromo-5-chloro-2-methylbenzoic acid (Pramanik et al., 2019).

• Thermodynamic and Solubility Studies : The thermodynamics of sublimation, fusion, vaporization, and solubility of halogenbenzoic acids, including bromo-methylbenzoic acids, have been explored. This research can help understand the physical properties and solubility behavior of 4-Bromo-5-chloro-2-methylbenzoic acid in various solvents (Zherikova et al., 2016).